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Compound of Interest

Compound Name: 1,2,3-Trichloropentafluoropropane

CAS No.: 76-17-5

Cat. No.: B1607235

Get Quote

Application Note: High-Sensitivity Determination of Fluorinated Propanes (HFC-245fa, HFC-

236fa) in Environmental Matrices

Executive Summary & Scientific Rationale
Fluorinated propanes, specifically 1,1,1,3,3-pentafluoropropane (HFC-245fa) and 1,1,1,3,3,3-

hexafluoropropane (HFC-236fa), are third-generation hydrofluorocarbons (HFCs) widely used

as blowing agents and fire suppressants. While they have zero Ozone Depletion Potential

(ODP), they possess high Global Warming Potentials (GWP)—1030 and 9810, respectively

(100-year horizon).

The Kigali Amendment to the Montreal Protocol mandates the phase-down of these

compounds, necessitating robust monitoring protocols. This guide provides two distinct

workflows:

Module A (Atmospheric): Cryogenic pre-concentration for background air monitoring (parts-

per-trillion sensitivity).
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Module B (Aqueous/Soil): Purge-and-Trap (P&T) for groundwater and wastewater analysis

(parts-per-billion sensitivity).

Causality of Method Selection: Direct injection GC-MS is insufficient for these analytes due to

their high volatility (HFC-245fa B.P. 15.3°C; HFC-236fa B.P. -1.4°C) and low environmental

concentrations.

For Air: We employ a "Medusa-style" dual-trap cryogenic focusing system to remove bulk

gases (

,

,

) and concentrate the analyte from 2-4 liters of air into a microliter volume.

For Water: We utilize inert gas purging (P&T) to extract the hydrophobic HFCs from the

aqueous matrix, trapping them on a hydrophobic sorbent (Tenax/Charcoal) to prevent water

interference in the MS source.

Target Analytes & Mass Spectrometry Parameters
To ensure Self-Validating data, Selected Ion Monitoring (SIM) is required. Full-scan data lacks

the sensitivity for ppt-level detection.

Table 1: Physico-Chemical Properties and MS Quantitation Ions
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Compoun
d

Formula CAS No.
Boiling
Point (°C)

Quantitati
on Ion (

)

Qualifier
Ion (

)

Retention
Logic

HFC-245fa 460-73-1 15.3 83 77, 51
Elutes after

HFC-134a

HFC-236fa 690-39-1 -1.4 69 83

Elutes

before

HFC-245fa

IS (d-

Benzene)
1076-43-3 80.1 84 83

Internal

Standard

Technical Insight: The

83 ion is chosen for HFC-245fa because the

fragment is stable and distinct. For HFC-236fa, the symmetry of the molecule yields

a massive

signal (

69), which is the base peak.

Module A: Atmospheric Trace Analysis (Cryogenic
Pre-concentration)
Audience: Atmospheric Scientists, Background Monitoring Stations (e.g., AGAGE). Detection

Limit: < 0.05 ppt.

Analytical Workflow Logic
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The core challenge is separating trace HFCs from 99.9% bulk air and moisture. We use a Dual-

Trap Micro-Focusing strategy:

Trap 1 (HaySep D @ -140°C): Retains HFCs and bulk gases.

Desorption 1: Bulk gases (

,

) are flushed; HFCs are transferred to Trap 2.

Trap 2 (PoraBOND Q @ -160°C): Sharpening the injection band (Cryo-focusing).

Injection: Flash heating transfers the band to the GC column.

Visualization: Cryogenic Pre-concentration Pathway
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Figure 1: Dual-stage cryogenic pre-concentration workflow for isolating trace fluorinated

propanes from atmospheric matrices.

Detailed Protocol Steps
Sample Intake: Draw 2.0 L of air through a Nafion dryer (counter-flow

at 100 mL/min) to remove water vapor, which causes MS source quenching.

Trapping (T1): Pass dried air through a 1/16" OD stainless steel trap packed with HaySep D,

maintained at -140°C using a Stirling cooler or

.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1607235/docs?utm_src=pdf-body-img#protocol-for-trace-analysis-of-fluorinated-propanes-in-environmental-samples
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607235?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Matrix Removal: Flush T1 with 50 mL of ultra-pure Helium to remove non-condensable

gases (

,

).

Transfer: Heat T1 to 100°C. Carrier gas transfers desorbed analytes to Trap 2 (open tubular

capillary coated with PoraBOND Q) held at -160°C.

Injection: Ballistically heat Trap 2 to 200°C in <2 seconds. This "injects" the sample into the

main GC column (GasPro or PoraBOND Q, 25m x 0.32mm).

GC Program: 40°C (hold 2 min)

20°C/min

200°C.

Module B: Aqueous & Soil Analysis (Purge and
Trap)
Audience: Environmental Testing Labs, Water Quality Managers. Detection Limit: < 5 ppt

(ng/L). Method Basis: Modified EPA Method 524.3.

Analytical Workflow Logic
HFCs are hydrophobic. Bubbling inert gas through water strips them into the gas phase.

Why Heated Purge? HFC-245fa is soluble enough (7.18 g/L) that ambient purging is slow.

Heating the sample to 40°C improves purge efficiency.

Trap Selection: A Trap #10 (Tenax/Silica Gel/Charcoal) is essential. Charcoal is required to

retain the highly volatile HFC-236fa during the purge cycle.

Visualization: Purge & Trap Mechanism
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Figure 2: Purge and Trap (P&T) workflow for extracting volatile HFCs from aqueous samples.

Detailed Protocol Steps
Sample Preservation: Collect samples in 40mL amber VOA vials without headspace.

Preserve with Ascorbic Acid (dechlorination) and Maleic Acid (pH < 2) to inhibit biological

degradation.

Standard Addition: Automatically add 5 µL of Internal Standard (
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-Benzene) and Surrogate (Fluorobenzene) to the 5mL sample aliquot.

Purge Cycle:

Purge Gas: Helium (99.999%).

Flow: 40 mL/min for 11 minutes.

Sample Temp: 40°C (Critical for HFC-245fa recovery).

Desorb Cycle:

Pre-heat trap to 245°C.

Backflush trap at 250°C for 2 minutes into the GC.

GC Configuration:

Column: DB-624 or Rtx-VMS (30m x 0.25mm x 1.4µm). Note: Thick film is required to

retain HFC-236fa.

Oven: 35°C (hold 4 min)

10°C/min

200°C.

Quality Assurance & Troubleshooting
To maintain Trustworthiness, the system must be self-validating.

Table 2: Troubleshooting & Validation Criteria

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607235?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Symptom Root Cause Corrective Action

Water Interference

Broad peaks, shift in

RT, high background

at

18.

Inadequate dry purge

or Nafion failure.

Increase P&T dry

purge to 2 min; Check

Nafion counter-flow.

Carryover

HFC-245fa detected

in blank after high

sample.

Cold spots in transfer

line.

Bake out transfer line

>150°C; increase

flush time.

Low Recovery (HFC-

236fa)

Poor sensitivity for

early eluters.
Trap breakthrough.

Replace Trap #10 with

fresh charcoal; reduce

purge temp to

ambient.

Linearity Failure
Saturation of MS

detector.

Increase Split Ratio

(1:50); dilute sample.

Internal Standard (IS) Logic: Use

-Benzene (

84). It elutes near the HFCs but does not share the

83/69 ions, preventing cross-talk. If IS recovery deviates by >30%, the run is invalid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. essd.copernicus.org [essd.copernicus.org]

To cite this document: BenchChem. ["protocol for trace analysis of fluorinated propanes in
environmental samples"]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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